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Compound of Interest

Compound Name: H-Ser(Bzl)-OH

Cat. No.: B554737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for H-
Ser(Bzl)-OH (O-Benzyl-L-serine), a synthetic amino acid derivative commonly utilized in

peptide synthesis and pharmaceutical research. This document synthesizes available data on

the compound's physical and chemical properties, potential hazards, handling and storage

procedures, and emergency response measures. Particular attention is given to the conflicting

hazard classifications present in available safety literature, underscoring the importance of a

cautious and informed approach to its handling.

Chemical and Physical Properties
H-Ser(Bzl)-OH is a white to off-white crystalline powder.[1] Its key physical and chemical

properties are summarized in the table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 4726-96-9 [1][2]

Molecular Formula C₁₀H₁₃NO₃ [1][3]

Molecular Weight 195.22 g/mol [4][5]

Appearance
White to off-white crystalline

powder/solid
[1][4]

Solubility

Sparingly soluble in water.

Soluble in H₂O at 2 mg/mL

with ultrasound.

[1][4]

Storage Temperature

Room temperature; some

suppliers recommend 0 - 8°C

or -20°C for long-term storage.

[1][3][4]

Hazard Identification and GHS Classification
There is conflicting information in published safety data regarding the hazardous nature of H-
Ser(Bzl)-OH. Some suppliers classify it as non-hazardous, while others assign specific GHS

hazard classifications. This discrepancy highlights the need for careful risk assessment before

handling.

Summary of GHS Classifications:

Hazard Statements:

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Signal Word: Warning[6]

GHS Pictogram: Irritant (exclamation mark)[6]
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Conversely, some safety data sheets (SDS) state that the substance is "not considered a

hazardous substance" or does not meet the criteria for GHS hazard classification.[5][7][8]

Given this conflicting information, it is prudent to handle H-Ser(Bzl)-OH as a potentially

hazardous substance.

Toxicological Information
A comprehensive review of available safety data sheets and scientific literature reveals a

significant lack of quantitative toxicological data for H-Ser(Bzl)-OH.[7] No specific LD50 (lethal

dose, 50%) or LC50 (lethal concentration, 50%) values have been identified. The primary

health concerns are related to potential irritation of the skin, eyes, and respiratory tract upon

direct contact or inhalation of dust particles.[1][6] Long-term exposure effects have not been

well-studied.[1]

Safe Handling and Storage Protocols
Adherence to standard laboratory safety protocols is essential when working with H-Ser(Bzl)-
OH. The following guidelines are recommended:

Personal Protective Equipment (PPE)
Eye Protection: Wear tightly fitting safety goggles or a face shield.[9]

Skin Protection: Use impervious gloves (e.g., nitrile rubber) and a lab coat.[7][9]

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator with a

particulate filter.[9]

Handling
Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

of dust.[9][10]

Avoid contact with skin and eyes.[10]

Avoid formation of dust and aerosols.[10]

Use non-sparking tools to prevent ignition sources.[10]
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Wash hands thoroughly after handling.[11]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][10]

Keep away from strong oxidizing agents, strong acids, and strong bases.[1]

First Aid Measures
In the event of exposure, follow these first aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[9][12]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops.[11][12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek

medical attention if irritation persists.[11][12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[12]

Accidental Release Measures
In case of a spill, follow these steps:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described in Section 4.1.[9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[11]

Methods for Cleaning Up: Sweep up the spilled solid material, avoiding dust generation, and

place it in a suitable, labeled container for disposal.[12]

Experimental Protocols
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No specific experimental protocols for the safety assessment of H-Ser(Bzl)-OH were identified

in the reviewed literature. The toxicological information is based on general knowledge of

similar chemical compounds and the available, albeit limited, safety data sheets.

Visualized Workflows
To aid in the practical application of these safety and handling precautions, the following

workflows are provided in the DOT language for visualization.
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General Handling Workflow for H-Ser(Bzl)-OH

Preparation

Handling

Post-Handling

Start: Need to handle
H-Ser(Bzl)-OH

Conduct Risk Assessment
(Review SDS and procedures)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Ventilated Area
(e.g., Chemical Fume Hood)

Weigh the required amount
(Minimize dust generation)

Perform the experiment

Decontaminate work area
and equipment

Dispose of waste in
labeled containers

Remove PPE correctly

Wash hands thoroughly

End

Click to download full resolution via product page

Caption: General Handling Workflow for H-Ser(Bzl)-OH
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Spill Response Decision Tree for H-Ser(Bzl)-OH

Spill of H-Ser(Bzl)-OH Occurs

Assess the Spill
(Size and Location)

Is the spill major?

Evacuate the area

Yes

Is the spill minor
and manageable?

No

Notify supervisor and
emergency services

Secure the area

End

No

Wear appropriate PPE

Yes

Contain the spill

Clean up the spill
(Avoid raising dust)

Dispose of waste
properly

Decontaminate the area

Report the incident

Click to download full resolution via product page

Caption: Spill Response Decision Tree for H-Ser(Bzl)-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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